4-(acetylamino)-N-1,3-benzodioxol-5-yl-5-chloro-2-methoxybenzamide

• IUPAC Name: 4-acetamido-N-(1,3-benzodioxol-5-yl)-5-chloro-2-methoxybenzamide
• InChI: InChI=1S/C17H15ClN2O5/c1-9(21)19-13-7-15(23-2)11(6-12(13)18)17(22)20-10-3-4-14-16(5-10)25-8-24-14/h3-7H,8H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: KWQIAFUANVISGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C(=C1)OC)C(=O)NC2=CC3=C(C=C2)OCO3)Cl
• Molecular Formula: C17H15ClN2O5
• Molecular Weight: 362.8 g/mol

Description

4-(acetylamino)-N-1,3-benzodioxol-5-yl-5-chloro-2-methoxybenzamide, commonly known as BDB, is a chemical compound that has recently gained attention from the scientific community due to its potential as a research tool. BDB is a benzamide derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of BDB is not fully understood. However, it is believed that BDB acts as a partial agonist at serotonin receptors, particularly the 5-HT2A receptor. This means that BDB can activate the receptor to a certain extent, but not to the same extent as a full agonist. This partial agonism is thought to underlie the various physiological effects of BDB.
Biochemical and Physiological Effects:
BDB has been shown to have various biochemical and physiological effects. One of the most notable effects of BDB is its ability to induce head-twitch behavior in rodents. This behavior is thought to be mediated by the activation of the 5-HT2A receptor. BDB has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of BDB as a research tool is its high affinity for serotonin receptors, particularly the 5-HT2A receptor. This makes BDB a useful tool for studying the role of serotonin receptors in various physiological processes. However, one limitation of BDB is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on BDB. One potential area of research is the development of new compounds based on the structure of BDB. These compounds could have improved pharmacokinetic properties and could be used to study the role of serotonin receptors in various physiological processes. Another area of research is the investigation of the long-term effects of BDB, particularly in the context of psychiatric disorders such as depression and anxiety. Finally, the development of more selective agonists and antagonists for serotonin receptors could provide valuable insights into the role of these receptors in various physiological processes.

Scientific Research Applications

BDB has been used in various scientific studies to investigate its potential as a research tool. One of the most common applications of BDB is in the study of serotonin receptors. BDB has been shown to bind to serotonin receptors, particularly the 5-HT2A receptor, with high affinity. This makes BDB a useful tool for studying the role of serotonin receptors in various physiological processes.